Cas no 915920-75-1 (4-(Hydroxymethyl)-2,6-dimethylphenyl acetate)

• Product Name: 4-(Hydroxymethyl)-2,6-dimethylphenyl acetate
• CAS No: 915920-75-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD08753018
• CID: 1086782
• PubChem ID: 28065565
• Update Time: 2025-11-03

4-(Hydroxymethyl)-2,6-dimethylphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)-2,6-dimethylphenyl acetate
• [4-(hydroxymethyl)-2,6-dimethylphenyl] acetate
• 4-(acetyloxy)-3,5-dimethylBenzenemethanol
• 4-(hydroxymethyl)-2,6-dimethylphenyl acetate(SALTDATA: FREE)
• CHEMBRDG-BB 9070990
• SB85089
• FT-0746666
• 4-(Hydroxymethyl)-2,6-dimethylphenylacetate
• SCHEMBL1979635
• DTXSID90651106
• PCGGJNYPXBKTJS-UHFFFAOYSA-N
• BS-38553
• MFCD08753018
• AKOS006281433
• 915920-75-1
• DA-22374

• MDL： MFCD08753018
• Inchi： 1S/C11H14O3/c1-7-4-10(6-12)5-8(2)11(7)14-9(3)13/h4-5,12H,6H2,1-3H3
• InChI Key： PCGGJNYPXBKTJS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C)=CC(CO)=CC=1C

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 1.72100

Additional information on 4-(Hydroxymethyl)-2,6-dimethylphenyl acetate

4-(Hydroxymethyl)-2,6-dimethylphenyl acetate (CAS No. 915920-75-1): A Comprehensive Overview

4-(Hydroxymethyl)-2,6-dimethylphenyl acetate (commonly referred to as CAS No. 915920-75-1) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a hydroxymethyl group attached to a dimethyl-substituted phenyl ring, esterified with an acetyl group. The hydroxymethyl group introduces hydrophilic properties, while the dimethylphenyl moiety contributes to the compound's lipophilicity, making it highly suitable for a wide range of chemical reactions and industrial processes.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of 4-(Hydroxymethyl)-2,6-dimethylphenyl acetate. One such method involves the esterification of 4-(Hydroxymethyl)-2,6-dimethylphenol with acetic acid in the presence of a catalyst. This approach not only enhances the reaction efficiency but also ensures high purity of the final product. Researchers have also explored the use of microwave-assisted synthesis to expedite the reaction process, reducing production time and energy consumption.

The compound's structure plays a pivotal role in its applications. The hydroxymethyl group enables it to act as a building block in the synthesis of more complex molecules, particularly in drug discovery. For instance, it has been utilized as an intermediate in the development of antiviral agents and anticancer drugs. Its ability to form stable ester bonds makes it an ideal candidate for use in controlled-release drug delivery systems.

In the agrochemical industry, 4-(Hydroxymethyl)-2,6-dimethylphenyl acetate has shown promise as a precursor for herbicides and fungicides. Its lipophilic nature allows it to penetrate plant tissues effectively, enhancing the bioavailability of active ingredients. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various plant pathogens without causing significant harm to non-target organisms.

The material science sector has also benefited from this compound's unique properties. It has been employed as a monomer in the synthesis of polyesters and other polymeric materials with tailored mechanical and thermal properties. Researchers have reported that incorporating this compound into polymer matrices improves their resistance to environmental stressors such as UV radiation and moisture.

From an environmental perspective, understanding the degradation pathways of 4-(Hydroxymethyl)-2,6-dimethylphenyl acetate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes rapid biodegradation due to its ester functionality. This makes it a more sustainable alternative compared to traditional chemicals that persist in the environment for extended periods.

In conclusion, 4-(Hydroxymethyl)-2,6-dimethylphenyl acetate (CAS No. 915920-75-1) is a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new synthetic methods and applications for this compound, its role in advancing science and technology is expected to grow significantly.